Cas no 182060-01-1 (1-(2-fluoro-4-nitrophenyl)-1,2,4-triazole)

• Product Name: 1-(2-fluoro-4-nitrophenyl)-1,2,4-triazole
• CAS No: 182060-01-1
• MF: C₈H₅FN₄O₂
• MW: 208.149304151535
• CID: 1374285
• PubChem ID: 5306154
• Update Time: 2025-04-20

1-(2-fluoro-4-nitrophenyl)-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-nitrophenyl)-1,2,4-triazole
• SureCN2659793
• 1-(2-fluoro-4-nitrophenyl)-1H-[1,2,4]-triazole
• 3-fluoro-1-nitro-4-(1H-1,2,4-triazol-1-yl)benzene
• 1-(2-fluoro-4-nitrophenyl)-1H-1,2,4-triazole
• CTK0E2890
• 1-(2-fluoro-4-nitrophenyl)-1H-[1,2,4]triazole
• 1-(4-nitro-2-fluorophenyl)-1H-1,2,4-triazole
• AC1NS9UA
• ST084776
• SBB025095
• 182060-01-1
• SCHEMBL2659793
• DTXSID90415467
• STK352039
• JTOQNQIBUCTGFM-UHFFFAOYSA-N
• AKOS005168013
• DB-348144
• 1H-1,2,4-Triazole, 1-(2-fluoro-4-nitrophenyl)-

• Inchi： 1S/C8H5FN4O2/c9-7-3-6(13(14)15)1-2-8(7)12-5-10-4-11-12/h1-5H
• InChI Key： JTOQNQIBUCTGFM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=NC=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.03975
• Monoisotopic Mass: 208.03965358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 73.85